Cas no 139911-17-4 ([1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester)

[1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester structure
139911-17-4 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester
CAS No:139911-17-4
MF:C16H14F2O2
MW:276.277971744537
CID:1284204
PubChem ID:15037300
Update Time:2025-04-20

[1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester
    • ethyl 2-(2-methyl-4-fluorophenyl)-5-fluorobenzoate
    • SCHEMBL9672717
    • DB-360322
    • 139911-17-4
    • Inchi: 1S/C16H14F2O2/c1-3-20-16(19)15-9-12(18)5-7-14(15)13-6-4-11(17)8-10(13)2/h4-9H,3H2,1-2H3
    • InChI Key: LTWSXYJHIGZQLC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)C1C=CC(=CC=1C(=O)OCC)F

Computed Properties

  • Exact Mass: 276.09622
  • Monoisotopic Mass: 276.09618601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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